1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C24H29N3O3/c28-24(21-6-3-19(4-7-21)16-25-9-1-2-10-25)27-13-11-26(12-14-27)17-20-5-8-22-23(15-20)30-18-29-22/h3-8,15H,1-2,9-14,16-18H2
• InChI Key: LMKKIIAJCCZBEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine, also known as BPBP, is a synthetic compound that has been studied for its potential use in scientific research. BPBP belongs to the class of piperazine derivatives and has been shown to have a high affinity for the serotonin 5-HT1A receptor.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine acts as a selective agonist of the 5-HT1A receptor, which means that it activates this receptor specifically. The activation of the 5-HT1A receptor by 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has been shown to produce anxiolytic and antidepressant effects in animal models.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has been shown to have a number of biochemical and physiological effects. In animal studies, 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has been shown to reduce anxiety-like behavior and improve depressive-like behavior. 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has also been shown to increase the release of serotonin in certain brain regions, which may contribute to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine in lab experiments is its high affinity for the 5-HT1A receptor, which allows for specific targeting of this receptor. However, one limitation is that 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has not been extensively studied in humans, so its effects in humans are not well understood.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine. One area of interest is the potential use of 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine in the treatment of anxiety and depression. Further studies are needed to determine the safety and efficacy of 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine in humans. Additionally, 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine may have applications in the study of other serotonin receptors and their roles in various physiological processes.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. The compound has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(1,3-benzodioxol-5-ylmethyl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has been used in studies to investigate the role of the 5-HT1A receptor in these processes.